Cas no 896363-78-3 (N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide)

• Product Name: N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide
• CAS No: 896363-78-3
• MF: C₂₁H₁₆ClNO₄S
• MW: 413.874043464661
• CID: 6059061
• PubChem ID: 7267017
• Update Time: 2025-10-30

N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide
• N-(2-benzoyl-4-chlorophenyl)-2-methylsulfonylbenzamide
• N-(2-benzoyl-4-chlorophenyl)-2-(methylsulfonyl)benzamide
• 896363-78-3
• F2556-0081
• AKOS024659983

• Inchi： 1S/C21H16ClNO4S/c1-28(26,27)19-10-6-5-9-16(19)21(25)23-18-12-11-15(22)13-17(18)20(24)14-7-3-2-4-8-14/h2-13H,1H3,(H,23,25)
• InChI Key： NTCHPFNEGOIULK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1)(=O)C1=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 413.0488569g/mol
• Monoisotopic Mass: 413.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide

Professional Introduction to N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide (CAS No. 896363-78-3)

N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide, identified by the CAS number 896363-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide incorporates key functional groups that contribute to its unique chemical properties and potential biological effects. The presence of a benzoyl group at the 2-position and a methanesulfonyl group at the 2-methanesulfonyl position enhances its reactivity and interaction with biological targets. This structural configuration has been strategically designed to optimize its pharmacokinetic and pharmacodynamic profiles, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various disease pathways. N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide has been identified as a potential lead compound in this context, showing promise in preclinical studies as an inhibitor of certain kinases and other enzymes relevant to cancer and inflammatory diseases. Its ability to modulate these enzymatic activities suggests that it may have therapeutic applications in treating conditions such as cancer, autoimmune disorders, and metabolic diseases.

The synthesis of N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also ensure the high purity and yield of the final product, which is crucial for subsequent biological evaluation.

The biological activity of N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide has been extensively characterized through in vitro and in vivo studies. Initial pharmacological assessments have demonstrated its inhibitory effects on various target proteins, including kinases and transcription factors. These findings are particularly intriguing given the critical roles that these targets play in disease pathogenesis. For instance, inhibition of specific kinases has been linked to reduced tumor growth and metastasis in cancer models, while modulation of transcription factors may offer therapeutic benefits in inflammatory conditions.

2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide may have broad-spectrum therapeutic applications beyond its initial focus on cancer and inflammation. Additionally, its favorable pharmacokinetic properties, including good solubility and bioavailability, make it an attractive candidate for further development into a clinical drug.

The development of novel pharmaceuticals is an iterative process that involves continuous refinement based on both preclinical and clinical data. N-(2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide2-benzoyl-4-chlorophenyl)-2-methanesulfonylbenzamide are optimized for human use.

The future prospects for N-(2-benzoyl-4-chlorophenyl-) -< strong > 896363-78-3 strong > are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the next generation of treatments.